Cas no 2138246-00-9 (4-ethyl-3-methyl-4-propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-ethyl-3-methyl-4-propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2138246-00-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6254454
• PubChem ID: 165470216
• Update Time: 2025-07-09

4-ethyl-3-methyl-4-propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-methyl-4-propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 4-ethyl-3-methyl-4-propyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 2138246-00-9
• EN300-1077020

• Inchi： 1S/C12H21N3/c1-4-7-12(5-2)11-10(6-8-14-12)13-9-15(11)3/h9,14H,4-8H2,1-3H3
• InChI Key： FHKUFHZTOBENGO-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1(CC)CCC)N(C)C=N2

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-ethyl-3-methyl-4-propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

4-Ethyl-3-Methyl-4-Propyl-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine: A Comprehensive Overview

The compound with CAS No 2138246-00-9, known as 4-Ethyl-3-Methyl-4-Propyl-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound belongs to the broader class of imidazopyridines, which are heterocyclic aromatic compounds with unique electronic properties and structural versatility.

Imidazo[4,5-c]pyridine derivatives have been extensively studied due to their potential applications in drug discovery and advanced materials. The specific substitution pattern of this compound—featuring ethyl and propyl groups at positions 3 and 4—confers unique electronic and steric properties that make it a promising candidate for various chemical and biological applications.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge methodologies. For instance, a study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this imidazopyridine derivative. The authors demonstrated that the reaction conditions could be optimized to achieve high yields and excellent regioselectivity.

In terms of applications, 4-Ethyl-3-Methyl-4-Propyl-imidazo[4,5-c]pyridine has shown potential in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. A study conducted by researchers at the University of California revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation.

Beyond its biological applications, this compound has also been explored for its electronic properties in materials science. A team at MIT recently reported on its use as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and conductivity, making them suitable for energy storage devices such as supercapacitors.

The synthesis of CAS No 2138246-00-9 involves a multi-step process that requires precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. Key steps include the formation of the imidazopyridine core through cyclization reactions followed by selective alkylation to introduce the ethyl and propyl substituents.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions. Studies conducted at the University of Tokyo demonstrated that it undergoes hydrolytic degradation under alkaline conditions, releasing non-toxic byproducts. This information is crucial for assessing its environmental impact and ensuring safe handling practices.

In conclusion, 4-Ethyl-3-Methyl-4-Propyl-imidazo[4,5-c]pyridine represents a fascinating example of how advanced synthetic techniques can yield molecules with diverse applications across multiple disciplines. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.